Cas no 1255147-37-5 (4-Chloro-6-(chloromethyl)-1-methyl-1H-pyrazolo-3,4-dpyrimidine)

• Product Name: 4-Chloro-6-(chloromethyl)-1-methyl-1H-pyrazolo-3,4-dpyrimidine
• CAS No: 1255147-37-5
• MF: C₇H₆Cl₂N₄
• MW: 217.055338382721
• MDL: MFCD17069596
• CID: 4691417
• Update Time: 2025-05-19

4-Chloro-6-(chloromethyl)-1-methyl-1H-pyrazolo-3,4-dpyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-chloro-6-(chloromethyl)-1-methyl-1H-pyrazolo[3,4-d]pyrimidine
• 4-chloro-6-(chloromethyl)-1-methylpyrazolo[3,4-d]pyrimidine
• FCH1325453
• T4143
• 1H-pyrazolo[3,4-d]pyrimidine, 4-chloro-6-(chloromethyl)-1-methyl-
• 4-Chloro-6-(chloromethyl)-1-methyl-1H-pyrazolo-[3,4-d]pyrimidine
• 4-Chloro-6-(chloromethyl)-1-methyl-1H-pyrazolo-3,4-dpyrimidine

• MDL： MFCD17069596
• Inchi： 1S/C7H6Cl2N4/c1-13-7-4(3-10-13)6(9)11-5(2-8)12-7/h3H,2H2,1H3
• InChI Key： BOEZZJARMBVNFK-UHFFFAOYSA-N
• SMILES： ClC1=C2C=NN(C)C2=NC(CCl)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 191
• Topological Polar Surface Area: 43.6

Additional information on 4-Chloro-6-(chloromethyl)-1-methyl-1H-pyrazolo-3,4-dpyrimidine

Comprehensive Overview of 4-Chloro-6-(chloromethyl)-1-methyl-1H-pyrazolo-3,4-dpyrimidine (CAS No. 1255147-37-5)

4-Chloro-6-(chloromethyl)-1-methyl-1H-pyrazolo-3,4-dpyrimidine (CAS No. 1255147-37-5) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the pyrazolo-pyrimidine family, a class of nitrogen-containing heterocycles known for their diverse biological activities. Researchers are particularly interested in its potential applications as a building block for small-molecule inhibitors and kinase-targeted therapies, aligning with current trends in precision medicine.

The molecular structure of CAS 1255147-37-5 features a chloromethyl substituent at the 6-position and a chlorine atom at the 4-position, which enhances its reactivity in nucleophilic substitution reactions. This makes it a valuable intermediate for synthesizing more complex molecules, especially in the development of cancer therapeutics and anti-inflammatory agents. Recent studies highlight its role in modulating enzyme activity, a hot topic in drug discovery forums and AI-driven research platforms like PubMed and Reaxys.

From a synthetic chemistry perspective, 4-Chloro-6-(chloromethyl)-1-methyl-1H-pyrazolo-3,4-dpyrimidine offers versatility due to its bifunctional reactivity. The chloromethyl group allows for further derivatization, enabling the creation of libraries of compounds for high-throughput screening. This aligns with the growing demand for fragment-based drug design (FBDD), a frequently searched term in computational chemistry circles. Its stability under ambient conditions also makes it suitable for industrial-scale applications.

Environmental and regulatory considerations are critical when discussing CAS 1255147-37-5. While not classified as hazardous under current guidelines, proper handling protocols are recommended due to its reactive functional groups. The compound’s biodegradability and eco-friendly synthesis routes are areas of active investigation, reflecting broader industry shifts toward green chemistry—a trending topic in academic and corporate sustainability reports.

In summary, 4-Chloro-6-(chloromethyl)-1-methyl-1H-pyrazolo-3,4-dpyrimidine represents a promising scaffold in medicinal chemistry. Its dual functionality, combined with emerging applications in targeted drug delivery and catalysis, positions it as a compound of enduring relevance. As research continues to explore its full potential, this molecule is likely to remain a focal point in both peer-reviewed journals and patent literature.